Cas no 88912-27-0 (3-chloropyridine-4-carboxylic acid)

3-chloropyridine-4-carboxylic acid structure
88912-27-0 structure
Product Name:3-chloropyridine-4-carboxylic acid
CAS No:88912-27-0
MF:C6H4ClNO2
MW:157.554460525513
MDL:MFCD03094685
CID:61211
PubChem ID:2735816
Update Time:2024-10-26

3-chloropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloroisonicotinic acid
    • 3-chloropyridine-4-carboxylic acid
    • 3-CHLORO-4-PYRIDINECARBOXYLIC ACID
    • 3-Chloro-4-pyridinecarboxylic acid (ACI)
    • Isonicotinic acid, 3-chloro- (6CI, 7CI)
    • 3-Chloroisonicotinic acid,95%
    • DTXSID70370964
    • CHEMBL4591912
    • EN300-88517
    • 3-CHLOROISONICOTINICACID
    • SCHEMBL116912
    • DB-027632
    • FS-2334
    • 3-chloro-isonicotinic acid
    • J-400351
    • 88912-27-0
    • AB13346
    • MFCD03094685
    • AC-7512
    • AKOS000112868
    • 3-chloroisonicotinic cid
    • CL0148
    • 3-Chloropyridine-4-carboxylic acid, 97%
    • CS-W003009
    • C2983
    • Z1255387391
    • MYAZXWFEMDJTFE-UHFFFAOYSA-N
    • SY007643
    • 4-Pyridinecarboxylic acid, 3-chloro-
    • MDL： MFCD03094685
    • Inchi： 1S/C6H4ClNO2/c7-5-3-8-2-1-4(5)6(9)10/h1-3H,(H,9,10)
    • InChI Key： MYAZXWFEMDJTFE-UHFFFAOYSA-N
    • SMILES： O=C(C1C(Cl)=CN=CC=1)O

Computed Properties

  • Exact Mass: 156.99300
  • Monoisotopic Mass: 156.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 50.2A^2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.47
  • Melting Point: 227-231 °C (dec.) (lit.)
  • Boiling Point: 387°C at 760 mmHg
  • Flash Point: 187.8℃
  • Refractive Index: 1.59
  • PSA: 50.19000
  • LogP: 1.43320
  • Solubility: Not determined

3-chloropyridine-4-carboxylic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302,H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： S36
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22
  • HazardClass：IRRITANT
  • Storage Condition：Room temperature

3-chloropyridine-4-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-chloropyridine-4-carboxylic acid Pricemore >>

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3-chloropyridine-4-carboxylic acid Production Method

Production Method 1

491589-03-8 491589-03-8
88912-27-0 88912-27-0
Reaction Conditions
1.1 Reagents: Amberlite IR 120 Plus Solvents: Methanol ;  15 min, rt
Reference
Directed lithiation of unprotected pyridinecarboxylic acids: syntheses of halo derivatives
Lazaar, Jalal; Rebstock, Anne-Sophie; Mongin, Florence; Godard, Alain; Trecourt, Francois; et al, Tetrahedron, 2002, 58(33), 6723-6728

Production Method 2

626-60-8 626-60-8
88912-27-0 88912-27-0
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide
1.2 Reagents: Hydrogen ion
Reference
Synthesis and biological evaluation of new cytotoxic indazolo[4,3-gh]isoquinolinone derivatives
Shahabi, Manochehr; Schirmer, Eva; Shanab, Karem; Leepasert, Theerachart; Ruzicka, Jana; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(6), 1846-1852

3-chloropyridine-4-carboxylic acid Raw materials

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3-chloropyridine-4-carboxylic acid Related Literature

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